Cas no 52832-91-4 (4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine)

• Product Name: 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine
• CAS No: 52832-91-4
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 374027
• PubChem ID: 3085023
• Update Time: 2025-10-24

4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,4,5-dihydro-4,4-dimethyl-
• 4,4-dimethyl-5H-1,3-oxazol-2-amine
• XINOMILINE
• 2-amino-4,4,-dimethyl-2-oxazoline
• 2-Amino-4,4-dimethyl-2-oxazolin
• 4,4-dimethyl-4,5-dihydro-oxazol-2-ylamine
• UNII-3Q22EPG4O8
• Xinomilina
• Xinomiline [INN]
• Xinomilinum
• 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine
• 4,4-dimethyl-4,5-dihydrooxazol-2-amine
• SY250438
• CS-0083746
• EN300-1425981
• MFCD00868739
• AKOS006274251
• dimethyl aminooxazoline
• 52832-91-4
• DTXSID20200823
• 3Q22EPG4O8
• SCHEMBL2110577
• CHEMBL2104495
• Q27257889
• 4,5-Dihydro-4,4-dimethyl-2-oxazolamin
• 2-Amino-4,4-dimethyl-2-oxazoline
• NS00124040
• Z1198155525

• Inchi： 1S/C5H10N2O/c1-5(2)3-8-4(6)7-5/h3H2,1-2H3,(H2,6,7)
• InChI Key： OHCXSLPXSUWTKQ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C)(C)C1

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.19
• Boiling Point: 155.2°Cat760mmHg
• Flash Point: 47.7°C
• Refractive Index: 1.529
• PSA: 47.61000
• LogP: 0.24580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines

Additional information on 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine

Comprehensive Overview of 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52832-91-4)

4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52832-91-4) is a heterocyclic organic compound belonging to the oxazole family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "oxazole derivatives," "heterocyclic amine synthesis," and "CAS 52832-91-4 applications" to explore its properties and uses. Its unique structural features, including the dimethyl and dihydro-oxazole moieties, make it a valuable intermediate in organic synthesis.

The growing interest in 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine is partly driven by the demand for novel bioactive compounds and small-molecule drugs. In pharmaceutical research, this compound is often investigated for its potential as a scaffold for drug design, particularly in targeting enzymes or receptors. Searches related to "oxazole in medicinal chemistry" or "amine-functionalized heterocycles" reflect its relevance in drug discovery. Additionally, its stability and reactivity make it a candidate for catalysis and polymer chemistry, aligning with trends in sustainable and green chemistry.

From a synthetic perspective, CAS No. 52832-91-4 is often discussed in the context of ring-forming reactions and multicomponent syntheses. Chemists frequently inquire about "efficient synthesis of dihydro-oxazoles" or "modification of oxazole amines," highlighting the need for optimized methodologies. The compound's amine group offers versatility for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial for industries focusing on high-throughput screening and molecular diversity.

In agrochemical applications, 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine is explored for its potential as a pesticide intermediate or plant growth regulator. Queries such as "oxazole-based agrochemicals" or "amine heterocycles in agriculture" underscore its role in developing safer and more efficient crop protection solutions. The compound's ability to interact with biological systems makes it a promising candidate for addressing challenges in food security and sustainable farming.

Beyond its chemical applications, 52832-91-4 is also studied for its physical and spectroscopic properties. Researchers often search for "NMR spectra of oxazole amines" or "thermal stability of dihydro-oxazoles" to characterize the compound accurately. Such data are essential for quality control and regulatory compliance in industrial settings. The compound's solubility, melting point, and stability under various conditions are critical parameters for its handling and storage.

In conclusion, 4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 52832-91-4) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, agrochemical innovation, and material science ensures continued interest from researchers and industries alike. By addressing common search queries and highlighting its unique features, this overview aims to provide a comprehensive and SEO-optimized resource for professionals seeking in-depth information on this compound.